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Compound of Interest

Compound Name: (2)-Thiothixene-d8

Cat. No.: B15611539

Introduction

(Z2)-Thiothixene-d8 is the deuterated analog of (Z)-Thiothixene, a typical antipsychotic
medication of the thioxanthene class. It is primarily utilized in research and drug development
as an internal standard for the quantitative analysis of thiothixene in biological matrices. The
incorporation of deuterium atoms provides a distinct mass difference, allowing for precise and
accurate quantification using mass spectrometry-based methods, without significantly altering
the chemical properties of the molecule. This technical guide provides an in-depth overview of
the commercial suppliers, key technical data, and relevant experimental methodologies for (Z)-
Thiothixene-d8.

Commercial Suppliers and Technical Data

(Z)-Thiothixene-d8 is available from several commercial suppliers specializing in reference
standards and isotopically labeled compounds. The following tables summarize the available
guantitative data for (Z)-Thiothixene-d8.

Table 1: Commercial Suppliers of (Z)-Thiothixene-d8
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Supplier

Product Name

Additional

Catalog Number .
Information

LGC Standards

(2)-Thiothixene-d8

Certificate of Analysis
T375283 _
available.

Biosynth

Thiothixene-d8

CAS number 5591-45-
FAA59145 7 (non-specific
stereochemistry).

Alentris Research Pvt.
Ltd.

Thiothixene D8

Chemical name

specifies (Z)-isomer
ALN-T043D01 _ _

and d8 on piperazine

ring.

TargetMol

Thiothixene-d8 P2

Deuterated compound
TMIH-0573
of Thiothixene.

Table 2: Quantitative Technical Data for (Z)-Thiothixene-d8
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Parameter Value Source

LGC Standards, Alentris

Molecular Formula C23H21DsN302S2
Research
Molecular Weight 451.67 g/mol LGC Standards
Purity 97% LGC Standards[1]
Isotopic Purity >95% LGC Standards[1]
d0=0.01%, d1=0.00%,
d2=0.04%, d3=0.00%,
Isotopic Distribution d4=0.01%, d5=0.25%, LGC Standards[1]
d6=0.43%, d7=11.88%,
d8=87.39%
Appearance Off-White to Pale Yellow Solid LGC Standards[1]
N Chloroform (Slightly), Methanol
Solubility ) LGC Standards[1]
(Slightly)
Long Term Storage -20°C, Inert atmosphere LGC Standards[1]

Experimental Protocols

The primary application of (Z)-Thiothixene-d8 is as an internal standard in bioanalytical
methods for the quantification of thiothixene in plasma or serum samples, typically for
pharmacokinetic studies. Below is a representative experimental protocol for such an analysis
using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Protocol: Quantification of Thiothixene in Human Plasma using (Z)-Thiothixene-d8 as an
Internal Standard by LC-MS/MS

This protocol is a representative example based on established methods for the analysis of
antipsychotic drugs in biological matrices.

1. Materials and Reagents

¢ (2)-Thiothixene (analyte) reference standard
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(Z)-Thiothixene-d8 (internal standard)

Human plasma (blank)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Solid Phase Extraction (SPE) cartridges (e.g., C18)

. Preparation of Stock and Working Solutions

Stock Solutions (1 mg/mL): Accurately weigh and dissolve (Z)-Thiothixene and (Z)-
Thiothixene-d8 in methanol to prepare individual stock solutions.

Working Standard Solutions: Serially dilute the (Z)-Thiothixene stock solution with 50:50 (v/v)
methanol:water to prepare a series of working standard solutions for the calibration curve.

Internal Standard Working Solution (100 ng/mL): Dilute the (Z)-Thiothixene-d8 stock
solution with 50:50 (v/v) methanol:water.

. Sample Preparation (Solid Phase Extraction)

To 200 pL of human plasma, add 25 pL of the internal standard working solution (100 ng/mL
(Z)-Thiothixene-d8).

Add 200 pL of 0.1 M zinc sulfate in water to precipitate proteins.

Vortex for 1 minute and centrifuge at 10,000 rpm for 10 minutes.

Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

Load the supernatant from the centrifuged plasma sample onto the SPE cartridge.

Wash the cartridge with 1 mL of 20% methanol in water.
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Elute the analyte and internal standard with 1 mL of methanol.
Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.
Reconstitute the residue in 100 pL of the mobile phase.
. LC-MS/MS Analysis
LC System: A suitable UHPLC or HPLC system.
Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 pum).
Mobile Phase:
o A:0.1% Formic acid in water
o B:0.1% Formic acid in acetonitrile
Gradient: A suitable gradient to achieve separation of thiothixene from matrix components.
Flow Rate: 0.3 mL/min
Injection Volume: 5 pL

Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization
(ESI) source.

lonization Mode: Positive

MRM Transitions:

o Thiothixene: [M+H]* - production (e.qg., 444.2 - 143.1)

o Thiothixene-d8: [M+H]* - production (e.g., 452.2 - 151.1)
. Data Analysis

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal
standard against the analyte concentration.
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» Determine the concentration of thiothixene in the plasma samples by interpolating their peak
area ratios from the calibration curve.

Mandatory Visualizations
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Caption: Experimental workflow for the quantification of Thiothixene.
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Caption: Antagonistic action of (Z)-Thiothixene on the Dopamine D2 receptor signaling
pathway.
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Caption: General synthesis workflow for (Z)-Thiothixene and its deuterated analog.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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